Cas no 2248315-09-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-[(pyridin-4-yl)methoxy]phenyl}acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-[(pyridin-4-yl)methoxy]phenyl}acetate
• CAS No: 2248315-09-3
• MF: C₂₂H₁₆N₂O₅
• MW: 388.372845649719
• CID: 6529694
• PubChem ID: 165727698
• Update Time: 2025-06-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-[(pyridin-4-yl)methoxy]phenyl}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6523912
• 2248315-09-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-[(pyridin-4-yl)methoxy]phenyl}acetate

• Inchi： 1S/C22H16N2O5/c25-20(29-24-21(26)17-6-2-3-7-18(17)22(24)27)13-16-5-1-4-8-19(16)28-14-15-9-11-23-12-10-15/h1-12H,13-14H2
• InChI Key： KHOSKOZMGRJSMA-UHFFFAOYSA-N
• SMILES： O(C(CC1=CC=CC=C1OCC1C=CN=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 388.10592162g/mol
• Monoisotopic Mass: 388.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 85.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-[(pyridin-4-yl)methoxy]phenyl}acetate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-[(pyridin-4-yl)methoxy]phenyl}acetate: A Comprehensive Overview

The compound with CAS No. 2248315-09-3, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-[(pyridin-4-yl)methoxy]phenyl}acetate, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.

The isoindole core of this molecule is a key structural element that contributes to its biological activity. Isoindoles are known for their ability to interact with various protein targets, including kinases and proteases. The presence of the pyridinyl methoxy group further enhances the compound's pharmacokinetic properties, improving its bioavailability and stability within biological systems. This combination of structural elements has been shown to enhance the compound's ability to cross cellular membranes and bind to target proteins with high affinity.

Recent research has focused on the antiproliferative activity of this compound against cancer cell lines. Studies conducted in vitro have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-[(pyridin-4-yl)methoxy]phenyl}acetate exhibits potent cytotoxic effects against human breast and lung cancer cells. These findings suggest that the compound may serve as a lead molecule for the development of novel anticancer agents.

In addition to its antiproliferative effects, this compound has also been investigated for its potential role in inflammation and oxidative stress management. Preclinical studies have shown that it possesses significant anti-inflammatory properties, potentially through the inhibition of cyclooxygenase (COX) enzymes. Furthermore, its ability to scavenge reactive oxygen species (ROS) indicates its potential as a therapeutic agent for conditions associated with oxidative stress, such as neurodegenerative diseases.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives has been optimized in recent years, enabling researchers to explore a wide range of structural modifications. These modifications have allowed for the identification of analogs with improved pharmacokinetic profiles and enhanced efficacy. For instance, substituent effects on the pyridinyl ring have been systematically studied to optimize binding affinity and selectivity for specific molecular targets.

From an analytical standpoint, the characterization of this compound has been facilitated by advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These methods have provided detailed insights into the molecular structure and purity of the compound, ensuring its reliability for preclinical studies.

In terms of therapeutic applications, the compound's ability to modulate multiple cellular pathways makes it a versatile candidate for addressing complex diseases. Its potential utility in oncology, inflammation, and neurodegenerative disorders underscores its significance in contemporary drug discovery efforts.

As research into 1,3-dioxo derivatives continues to advance, it is anticipated that this compound will play an increasingly important role in the development of innovative therapeutic strategies. Its unique combination of structural features and biological activities positions it as a valuable asset in the pursuit of novel medicines.